Cas no 338967-23-0 (6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime)

• Product Name: 6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime
• CAS No: 338967-23-0
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 5014022
• Update Time: 2023-08-25

6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (E)-N-({6-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methylidene)hydroxylamine
• 6-[3-(trifluoromethyl)phenoxy]nicotinaldehyde oxime
• 6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)10-2-1-3-11(6-10)20-12-5-4-9(7-17-12)8-18-19/h1-8,19H/b18-8+
• InChI Key： AQRQZTWECSYTTL-QGMBQPNBSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC(/C=N/O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 3.3
• Topological Polar Surface Area: 54.7